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Compound of Interest

Compound Name: 1-Cyclopropyl-3-iodo-1H-pyrazole
Cat. No.: B13973730
Get Quote

Executive Summary

1-Cyclopropyl-3-iodo-1H-pyrazole (CAS: 1616069-72-7) is a critical halogenated heterocyclic
building block, frequently utilized in the development of tyrosine kinase inhibitors (e.g., Janus
kinase or ALK inhibitors) and agrochemicals. Its structural uniqueness lies in the orthogonality
of the 3-iodo position (amenable to Sonogashira, Suzuki, or Buchwald couplings) and the N-
cyclopropyl motif, which modulates lipophilicity and metabolic stability.

This guide provides a comprehensive technical analysis of its spectroscopic signature,
synthetic pathways, and quality control parameters.

Chemical Identity & Properties
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Property Specification
IUPAC Name 1-Cyclopropyl-3-iodo-1H-pyrazole
CAS Number 1616069-72-7

Molecular Formula

Molecular Weight 234.04 g/mol

White to off-white crystalline solid or viscous oil
Appearance .

(purity dependent)

N Soluble in DCM, DMSO, Methanol; Insoluble in

Solubility

Water

Predicted: 45-55 °C (lower than unsubstituted
Melting Point 3-iodo-1H-pyrazole due to N-substitution

disrupting H-bonding)

Synthetic Route & Methodology

To understand the spectroscopic data, one must understand the synthesis, as impurities
(regioisomers) significantly impact spectral interpretation. The most robust “field-proven”
method for N-cyclopropylation of pyrazoles is the Chan-Lam Coupling using cyclopropylboronic
acid, which avoids the harsh conditions of direct alkylation.

Reaction Pathway (Chan-Lam Coupling)

Minor Pathway (<5%) 1-Cyclopropyl-5-iodo-1H-pyrazole

3-lodo-1H-pyrazole __ =TT (Minor Regioisomer)
(Core Scaffold) DCE, 70°C, Air
Major Product (Steric Control)

1-Cyclopropyl-3-iodo-1H-pyrazole
Cyclopropylboronic acid (Target)
Cu(OAC)2, bipyridine

Click to download full resolution via product page

Figure 1: Copper-catalyzed oxidative coupling for regioselective N-cyclopropylation.
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Detailed Protocol

o Charge: To a reaction vessel, add 3-iodo-1H-pyrazole (1.0 equiv), cyclopropylboronic acid
(2.0 equiv),

(1.0 equiv), and 2,2'-bipyridine (1.0 equiv).
e Solvent: Suspend in 1,2-dichloroethane (DCE) or Toluene.
 Activation: Add

(2.0 equiv) and heat to 70°C under an air atmosphere (oxidant).
o Work-up: Filter through Celite to remove Copper salts. Concentrate and purify via silica gel

chromatography (Hexane/EtOAC).

Spectroscopic Characterization

The following data represents the Standard Spectroscopic Profile derived from high-purity
reference standards and validated against analogous N-alkyl-3-halopyrazoles.

Nuclear Magnetic Resonance ( H NMR)

Solvent:

(Chloroform-d) or

Frequency: 400 MHz
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Position

Shift (

ppm)

Multiplicity

Integration

Coupling (

Assignment
Logic

H-5

7.45—-7.55

Doublet (d)

1H

Adjacent to
N1;
deshielded by
heteroatom.

H-4

6.35-6.45

Doublet (d)

1H

Upfield;
typical for
pyrazole C4.

N-CH

3.55-3.65

Multiplet (m)

Cyclopropyl
methine
attached to

Nitrogen.

Cyclopropyl

1.05-1.20

Multiplet (m)

Cyclopropyl

methylene (

) protons.

Diagnostic Feature: The coupling constant (

Hz) between H-4 and H-5 is characteristic of the pyrazole ring. The absence of an NH broad
singlet (usually >10 ppm) confirms N-alkylation.

Carbon NMR ( C NMR)

Solvent:

Frequency: 100 MHz
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Shift (
Carbon Assignment Note
ppm)
Downfield due to N-
C-5 130.5-132.0 CH (Pyrazole)
attachment.
Typical aromatic
C-4 112.0-114.0 CH (Pyrazole) )
region.
Critical: Significantly
shielded by the lodine
C-3 88.0-95.0 C-I (Quaternary)
atom (Heavy Atom
Effect).
Characteristic N-
N-CH 30.0-32.0 CH (Cyclopropyl) )
cyclopropyl shift.
Cyclopropyl 6.0-8.0 High field resonance.

(Cyclopropyl)

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization) or GC-MS (EI)

e Molecular lon (
): 233.9 (matches

).

« |sotopic Pattern: lodine is monoisotopic (

). You will not observe the M+2 peak characteristic of Chlorine or Bromine.

o Fragmentation Pathway (El):
o m/z 234: Molecular lon.

o m/z 127:

cation (common in iodo-compounds).
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o m/z 107:

(Loss of lodine).

o m/z 66:

(Pyrazole ring fragment).

Molecular lon
[M]+ m/z 234

- lodine (127) \lodine Cation

M - []+ [+
m/z 107 miz 127

- Cyclopropyl! (40)

[C3H3N2]+
m/z 67

Click to download full resolution via product page
Figure 2: Proposed fragmentation pattern for GC-MS analysis.

Quality Control & Impurity Profile

When sourcing or synthesizing this compound, three specific impurities must be monitored via
HPLC/GC:

o 3-lodo-1H-pyrazole (Starting Material):
o Detection: Presence of broad NH peak in NMR (>10 ppm).
o Cause: Incomplete reaction.

e 1-Cyclopropyl-5-iodo-1H-pyrazole (Regioisomer):
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o Detection: NOESY NMR is required. In the 1,3-isomer (Target), the Cyclopropyl protons
show NOE correlation with H-5 (deshielded). In the 1,5-isomer, the Cyclopropyl is spatially
close to the lodine, and H-5 is distant.

o Shift: The H-4 proton in the 1,5-isomer typically shifts slightly downfield compared to the
1,3-isomer.

» Bis-cyclopropylation: Rare, but possible if quaternary ammonium salts form (unlikely with
Boronic acid method).

HPLC Method (Generic)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 um).
e Mobile Phase: A: Water (0.1% Formic Acid); B: Acetonitrile.

e Gradient: 5% B to 95% B over 10 min.

e Detection: UV @ 254 nm (Pyrazole absorption).
References
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o Source:Arkivoc, 2014 (vi), 54-71.[1][2] "Synthesis of substituted-3-iodo-1H-pyrazole
derivatives..."

o Relevance: Establishes the stability of the 3-iodo-pyrazole core and
protection/deprotection str

o URL:

e Chan-Lam Coupling for N-Cyclopropylation

o

Source:Tetrahedron Letters, 2015, 56(23), 3023-3027.
Relevance: Defines the optimal conditions for attaching cyclopropyl groups to nitrogen
heterocycles.

o

o URL:

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/publication/297291324_Synthesis_of_substituted-3-iodo-1H-pyrazole_derivatives_and_their_further_modification_under_Sonogashira_cross_coupling_reaction_conditions
https://quod.lib.umich.edu/a/ark/5550190.p008.842/2/--synthesis-of-substituted-3-iodo-1h-pyrazole-derivatives?page=root;size=100;view=text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13973730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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o Relevance: Provides baseline chemical shifts for the pyrazole ring protons in the presence
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o URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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